Cas no 93820-48-5 (isononanoic acid, compound with cyclohexylamine (1:1))

• Product Name: isononanoic acid, compound with cyclohexylamine (1:1)
• CAS No: 93820-48-5
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 1981142
• PubChem ID: 44148131
• Update Time: 2025-04-21

isononanoic acid, compound with cyclohexylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• isononanoic acid, compound with cyclohexylamine (1:1)
• cyclohexanamine,7-methyloctanoic acid
• 93820-48-5
• EINECS 298-628-5
• 7-Methyloctanoic acid--cyclohexanamine (1/1)
• DTXSID10917731

• Inchi： 1S/C9H18O2.C6H13N/c1-8(2)6-4-3-5-7-9(10)11;7-6-4-2-1-3-5-6/h8H,3-7H2,1-2H3,(H,10,11);6H,1-5,7H2
• InChI Key： SFYFKAODZBYMSL-UHFFFAOYSA-N
• SMILES： OC(CCCCCC(C)C)=O.NC1CCCCC1

Computed Properties

• Exact Mass: 257.235
• Monoisotopic Mass: 257.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2